Cas no 2287265-55-6 (3-Hydroxy-4-phenyl-2-(phenylmethoxycarbonylamino)butanoic acid)

• Product Name: 3-Hydroxy-4-phenyl-2-(phenylmethoxycarbonylamino)butanoic acid
• CAS No: 2287265-55-6
• MF: C₁₈H₁₉NO₅
• MW: 329.347165346146
• CID: 6071907
• PubChem ID: 137944449
• Update Time: 2025-10-29

3-Hydroxy-4-phenyl-2-(phenylmethoxycarbonylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-phenyl-2-(phenylmethoxycarbonylamino)butanoic acid
• 2287265-55-6
• 2-{[(benzyloxy)carbonyl]amino}-3-hydroxy-4-phenylbutanoic acid
• EN300-6747572

• Inchi： 1S/C18H19NO5/c20-15(11-13-7-3-1-4-8-13)16(17(21)22)19-18(23)24-12-14-9-5-2-6-10-14/h1-10,15-16,20H,11-12H2,(H,19,23)(H,21,22)
• InChI Key： IYCCTMAOLXXKGF-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=CC=1)C(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 329.12632271g/mol
• Monoisotopic Mass: 329.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-Hydroxy-4-phenyl-2-(phenylmethoxycarbonylamino)butanoic acid

3-Hydroxy-4-phenyl-2-(phenylmethoxycarbonylamino)butanoic acid (CAS No. 2287265-55-6): A Comprehensive Overview

3-Hydroxy-4-phenyl-2-(phenylmethoxycarbonylamino)butanoic acid, identified by its CAS number 2287265-55-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a unique structural arrangement of functional groups, has garnered attention for its potential applications in drug development and biochemical studies. The presence of both hydroxyl and carbamoyl groups makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

The compound's structure consists of a four-carbon chain with substituents that contribute to its reactivity and utility. The 3-hydroxy group provides a site for hydrogen bonding and oxidation, while the 4-phenyl moiety introduces aromatic stability and potential interactions with biological targets. The 2-(phenylmethoxycarbonylamino) group is particularly noteworthy, as it incorporates both an amino group and an ester-like functionality, which can be modified further to suit specific synthetic needs.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds and their derivatives due to their diverse biological activities. 3-Hydroxy-4-phenyl-2-(phenylmethoxycarbonylamino)butanoic acid fits well within this trend, as its structural features suggest potential applications in the development of novel therapeutic agents. For instance, the compound's ability to undergo various chemical transformations makes it a valuable building block for peptidomimetics and other bioactive molecules.

One of the most exciting areas of research involving this compound is its role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including signal transduction and disease progression. By inhibiting specific proteases, it may be possible to develop treatments for conditions such as cancer, inflammation, and infectious diseases. The carbamoyl group in 3-Hydroxy-4-phenyl-2-(phenylmethoxycarbonylamino)butanoic acid is particularly relevant here, as it can be used to create covalent bonds with protease active sites, thereby blocking their function.

The compound's potential as a chiral building block has also been explored. Chirality is a fundamental concept in stereochemistry, where molecules exist as non-superimposable mirror images (enantiomers). Many drugs on the market today are chiral, and their effectiveness can depend on the specific enantiomer used. 3-Hydroxy-4-phenyl-2-(phenylmethoxycarbonylamino)butanoic acid can be synthesized in optically pure forms, making it an excellent starting material for creating enantiomerically pure drugs.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalysis and as a component in metal-organic frameworks (MOFs). MOFs are porous materials that can be used for gas storage, separation technologies, and even as sensors. The unique structural features of 3-Hydroxy-4-phenyl-2-(phenylmethoxycarbonylamino)butanoic acid make it an ideal candidate for designing new MOFs with tailored properties.

The synthesis of 3-Hydroxy-4-phenyl-2-(phenylmethoxycarbonylamino)butanoic acid is another area where recent advancements have been made. Modern synthetic techniques have enabled researchers to produce this compound with higher yields and purities than ever before. This has opened up new possibilities for its application in various fields. For example, flow chemistry has been used to streamline the synthesis process, reducing reaction times and improving scalability.

The compound's role in drug discovery is further highlighted by its presence in several high-throughput screening campaigns. These campaigns involve testing thousands of compounds against various biological targets to identify potential lead molecules for drug development. 3-Hydroxy-4-phenyl-2-(phenylmethoxycarbonylamino)butanoic acid has emerged from some of these screens as a promising candidate for further investigation.

The future prospects for 3-Hydroxy-4-phenyl-2-(phenylmethoxycarbonylamino)butanoic acid are bright, with ongoing research expected to uncover new applications and refine existing ones. As our understanding of molecular structure-function relationships continues to grow, compounds like this one will play an increasingly important role in advancing both pharmaceuticals and materials science.